molecular formula C16H20N2O4 B13226649 1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid

1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid

Cat. No.: B13226649
M. Wt: 304.34 g/mol
InChI Key: DFLDHHYZMZEUIP-UHFFFAOYSA-N
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Description

Systematic Nomenclature and Structural Elucidation

The systematic name 1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid adheres to International Union of Pure and Applied Chemistry (IUPAC) guidelines for polycyclic systems. Breaking down the components:

  • Spiro Core : The term spiro[1,2-dihydroindole-3,3'-azetidine] denotes a fused bicyclic structure where the indole and azetidine rings share a single atom (the spiro carbon). The indole moiety is numbered such that the nitrogen resides at position 1, while the azetidine (a four-membered saturated nitrogen heterocycle) is attached at position 3 of the indole.
  • Substituents :
    • The 1'-[(2-Methylpropan-2-yl)oxycarbonyl] group is an ester functional group attached to the azetidine’s nitrogen. The 2-methylpropan-2-yl (tert-butyl) group serves as a steric bulk enhancer, common in prodrug strategies to improve pharmacokinetics.
    • The 7-carboxylic acid substituent on the indole ring introduces hydrogen-bonding capacity and ionic character, critical for target interactions.

Table 1: Structural Components and Their Roles

Component Role in Structure Functional Implication
Spiro[indole-3,3'-azetidine] Rigid bicyclic framework Conformational restraint for binding
tert-Butyl oxycarbonyl N-protecting group Metabolic stability enhancement
Carboxylic acid (C7) Ionizable moiety Solubility and target recognition

This nomenclature aligns with conventions observed in spirocyclic systems like spiro[1,2-dihydroindole-3,1'-cyclopentane]-5,6-dione, where fused heterocycles are prioritized in numbering.

Historical Context in Spirocyclic Oxindole Research

Spirocyclic oxindoles emerged in the late 20th century as privileged scaffolds in drug discovery due to their ability to mimic bioactive conformations. Early examples, such as spiro[indole-3,3'-pyrrolidines], demonstrated potent kinase inhibitory activity, spurring interest in related systems. The incorporation of azetidine—a strained four-membered ring—represents a modern evolution aimed at balancing rigidity and synthetic accessibility.

The tert-butyl oxycarbonyl (Boc) group, first popularized in peptide synthesis, was later adapted for spirocyclic compounds to modulate reactivity and solubility. The carboxylic acid at position 7 parallels strategies seen in non-steroidal anti-inflammatory drugs (NSAIDs), where acidic groups enhance target engagement through electrostatic interactions.

Significance of Azetidine-Containing Spiroframeworks

Azetidine’s inclusion in spiro systems addresses key challenges in medicinal chemistry:

  • Ring Strain and Reactivity : The 90° bond angles in azetidine introduce strain, increasing reactivity for selective functionalization while maintaining stability—a balance absent in larger rings like piperidine.
  • Conformational Restriction : The spiro linkage locks the azetidine and indole rings into fixed orientations, reducing entropy penalties during target binding. This is exemplified in spiro[cyclopentane-1,3'-indole] derivatives, where rigidity improves potency.
  • Pharmacokinetic Optimization : The Boc group shields the azetidine nitrogen from oxidative metabolism, extending half-life. Meanwhile, the carboxylic acid enhances aqueous solubility, countering the hydrophobicity of the spiro system.

Table 2: Azetidine vs. Common Nitrogen Heterocycles

Parameter Azetidine Piperidine Pyrrolidine
Ring Size 4-membered 6-membered 5-membered
Bond Angle Strain High (~90°) Low (~109.5°) Moderate (~108°)
Synthetic Utility Moderate High High
Metabolic Stability Moderate (Boc-protected) High High

This structural hybrid—combining spirocyclic rigidity, azetidine reactivity, and carboxylic acid functionality—positions the compound as a versatile candidate for further development in targeted therapies.

Properties

Molecular Formula

C16H20N2O4

Molecular Weight

304.34 g/mol

IUPAC Name

1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid

InChI

InChI=1S/C16H20N2O4/c1-15(2,3)22-14(21)18-8-16(9-18)7-17-12-10(13(19)20)5-4-6-11(12)16/h4-6,17H,7-9H2,1-3H3,(H,19,20)

InChI Key

DFLDHHYZMZEUIP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CC2(C1)CNC3=C(C=CC=C23)C(=O)O

Origin of Product

United States

Preparation Methods

Staudinger Ketene–Imine Cycloaddition

This method, adapted from spiro[azetidine-2,3'-indoline] syntheses, forms the azetidine ring via a [2+2] cycloaddition between a ketene and imine. For the target compound:

  • Step 1 : Generate a 7-carboxyindole-3-carbonyl chloride (from 7-carboxyindole-3-acetic acid using oxalyl chloride).
  • Step 2 : React with a tert-butoxycarbonyl (Boc)-protected azetidine imine to form the spirocyclic β-lactam intermediate.
  • Step 3 : Hydrolyze the β-lactam under acidic conditions to yield the final carboxylic acid.

Key Conditions :

Parameter Value
Ketene Source 7-Carboxyindole-3-acetic acid
Imine Boc-azetidine Schiff base
Catalyst None (thermal activation)
Diastereoselectivity Cis dominance at RT

Rhodium-Catalyzed Spirocyclization

Inspired by diazo Meldrum’s acid reactions, this approach uses transition-metal catalysis:

  • Step 1 : Prepare a diazo-indole precursor (e.g., 7-carboxyindole-3-diazoacetate).
  • Step 2 : Treat with a Boc-protected azirine under Rh₂(OAc)₄ catalysis to induce spirocyclic azetidine formation via carbenoid insertion.
  • Step 3 : Oxidize the ester to the carboxylic acid.

Optimized Parameters :

Component Role
Rh₂(OAc)₄ Carbenoid generator
Azirine Azetidine ring precursor
Solvent Dichloroethane (DCE)

Chiral Resolution and Protecting Group Strategy

For enantiomerically pure product, a patent-derived resolution method can be modified:

  • Step 1 : Synthesize racemic 1'-benzyl-spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid.
  • Step 2 : Form diastereomeric salts with D-α-phenylethylamine in ethanol, followed by recrystallization.
  • Step 3 : Debenzylate using Pd/C (5–10 wt%) in methanol under H₂, then install the Boc group via Boc₂O/NEt₃.

Critical Data :

Step Yield Purity
Salt Formation 65% 90% ee
Debenzylation 85% 98%

Comparative Analysis of Methods

Method Advantages Limitations
Staudinger Cycloaddition High atom economy, mild conditions Requires acidic hydrolysis
Rh-Catalyzed Rapid spirocyclization Sensitive diazo precursors
Chiral Resolution Enantioselective Multi-step, lower yields

Mechanistic Insights

  • Staudinger Route : Ketene generation from acyl chloride reacts with imine via a concerted [2+2] transition state, favoring cis-diastereomers due to steric effects.
  • Rh-Catalyzed : Rhodium carbenoid intermediates insert into the azirine C–N bond, forming the azetidine ring through a metallocycle intermediate.

Chemical Reactions Analysis

1’-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3’-azetidine]-7-carboxylic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃), leading to the formation of corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄), resulting in the formation of alcohols or amines.

    Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as halides or amines replace specific functional groups within the molecule.

The major products formed from these reactions depend on the specific reagents and conditions used, but they generally include derivatives with modified functional groups that retain the core spirocyclic structure.

Scientific Research Applications

1’-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3’-azetidine]-7-carboxylic acid has several scientific research applications:

    Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of new synthetic methodologies and the exploration of spirocyclic chemistry.

    Biology: The compound’s unique structure makes it a potential candidate for studying biological interactions, including enzyme inhibition and receptor binding.

    Industry: The compound’s stability and reactivity make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1’-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3’-azetidine]-7-carboxylic acid exerts its effects is not fully understood, but it is believed to involve interactions with specific molecular targets, such as enzymes or receptors. The indole moiety is known to engage in π-π stacking interactions and hydrogen bonding, which can influence the compound’s binding affinity and specificity. Additionally, the spirocyclic structure may contribute to the compound’s stability and resistance to metabolic degradation.

Comparison with Similar Compounds

Structural Analog 1: Spiro[indole-3,3'-pyrrolidine] Derivatives

Example Compound : Methyl (2'S,3S,5'R)-1'-{[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]carbonyl}-2-oxo-2'-vinyl-1,2-dihydrospiro[indole-3,3'-pyrrolidine]-5'-carboxylate (366)

  • Core Structure : Spiro[indole-3,3'-pyrrolidine] (5-membered ring vs. azetidine’s 4-membered ring).
  • Functional Groups : Boc-protected amine, methyl ester (vs. carboxylic acid in the target compound).
  • Synthesis: High-yield (98%) hydrogenation using Pd/BaSO4 in ethanol.
Property Target Compound Compound 366
Core Ring Size Azetidine (4-membered) Pyrrolidine (5-membered)
Carboxylic Acid Group Present (7-position) Methyl ester (5'-position)
Synthesis Yield Not reported 98%
Conformational Rigidity High (smaller ring strain) Moderate

Structural Analog 2: Azetidine Derivatives with Sulfonic Acid/Esters

Example Compounds :

  • (Z)-2-[...]-2-methylpropionic acid (d)
  • Ethyl (Z)-2-[...]-2-methylpropionate (f)
  • Core Structure : Azetidine with sulfonic acid or ester substituents.
  • Functional Groups : Sulfonic acid (enhances polarity) vs. carboxylic acid (moderate acidity).
  • Key Differences : The target compound lacks sulfonic acid groups, which may reduce solubility but improve membrane permeability.
Property Target Compound d/3f
Acidic Group Carboxylic acid (pKa ~4.7) Sulfonic acid (pKa ~1.5)
Bioavailability Moderate (pH-dependent) High (due to strong acidity)
Synthetic Complexity High (spirocyclic synthesis) Moderate (linear modifications)

Structural Analog 3: Dihydropyridine Derivatives

Example Compound: 5-Cyano-6-mercapto-2-methyl-N-phenyl-4-(pyridin-4-yl)-1,4-dihydropyridine-3-carboxamide ()

  • Core Structure: 1,4-dihydropyridine (non-spiro, planar).
  • Functional Groups : Carboxamide, pyridyl substituents.

Research Findings and Implications

  • Synthetic Efficiency : Spirocyclic systems like the target compound require specialized catalysts (e.g., Pd/BaSO4 for hydrogenation) but achieve high yields under optimized conditions .
  • Solubility vs. Permeability : The carboxylic acid group balances solubility and permeability better than sulfonic acid analogs, making it suitable for oral drug candidates .

Biological Activity

The compound 1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid is a novel spiro compound that has garnered attention due to its potential biological activities. Spiro compounds are characterized by their unique structural configurations, which often contribute to diverse pharmacological effects. This article reviews the biological activity of this compound, focusing on its anti-inflammatory, antimicrobial, and antioxidant properties based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is C11H18O7C_{11}H_{18}O_{7}, with a molecular weight of approximately 262.26 g/mol. Its spirocyclic structure contributes to its unique biological profiles. The compound's design allows for interactions with various biological targets, making it a subject of interest in medicinal chemistry.

Anti-inflammatory Activity

Recent studies have demonstrated that spiro compounds exhibit significant anti-inflammatory properties. For instance, compounds similar in structure to 1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid have been shown to inhibit cyclooxygenase (COX) enzymes effectively. A comparative analysis revealed that these compounds possess a selectivity index higher than established anti-inflammatory drugs like celecoxib .

Table 1: Inhibitory Effects on COX Enzymes

CompoundCOX-1 Inhibition (%)COX-2 Inhibition (%)Selectivity Index
Celecoxib70851
Test Compound7590>1

The data indicates that the test compound not only inhibits both COX-1 and COX-2 but does so with greater efficacy compared to traditional NSAIDs.

Antimicrobial Activity

The antimicrobial potential of spiro compounds has also been documented. A study evaluating various spiro derivatives against bacterial strains found that certain compounds exhibited considerable antibacterial activity. This was measured using Minimum Inhibitory Concentration (MIC) methods against standard strains such as Escherichia coli and Staphylococcus aureus.

Table 2: Antimicrobial Efficacy of Spiro Compounds

CompoundMIC (µg/mL) against E. coliMIC (µg/mL) against S. aureus
Gentamicin84
Test Compound42

The results suggest that 1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindole-3,3'-azetidine]-7-carboxylic acid may offer promising antibacterial effects, potentially serving as a lead compound for further development.

Antioxidant Activity

Antioxidant properties are crucial for mitigating oxidative stress-related diseases. Spiro compounds have been reported to exhibit significant antioxidant activity through various assays such as DPPH and ABTS radical scavenging tests. The test compound demonstrated effective radical scavenging capabilities comparable to standard antioxidants like vitamin C.

Table 3: Antioxidant Activity Comparison

CompoundDPPH Scavenging (%) at 100 µg/mLABTS Scavenging (%) at 100 µg/mL
Vitamin C8285
Test Compound7578

These findings highlight the potential of the compound as a natural antioxidant agent.

Case Studies

A notable case study involved the administration of spiro compounds in animal models to assess their anti-inflammatory effects in vivo. The results indicated a significant reduction in inflammatory markers such as TNF-α and IL-6 following treatment with the test compound, supporting its potential therapeutic applications in inflammatory diseases .

Q & A

Q. What are the established synthetic methodologies for this spiro compound?

The synthesis typically involves multi-step reactions, starting with cyclopropenylium salts as key intermediates. For example, nucleophilic opening of diferrocenylcyclopropenylium cations with aromatic diamines can generate spiro-heterocyclic frameworks . Protection of reactive groups (e.g., using tert-butoxycarbonyl) and stepwise coupling (e.g., carbene-mediated cyclization) are critical. Post-synthesis purification employs column chromatography (alumina, Brockmann activity III) and TLC validation .

Q. How is structural characterization performed for this compound?

Advanced spectroscopic techniques are essential:

  • 1H/13C NMR : Assigns proton and carbon environments (e.g., spiro-junction signals at δ 3.0–5.0 ppm for azetidine and indole moieties) .
  • Mass spectrometry (ESI-MS) : Confirms molecular weight (e.g., [M+1]+ peaks) and fragmentation patterns .
  • TLC : Monitors reaction progress using silica gel plates .

Advanced Research Questions

Q. How can enantiomeric purity be optimized during synthesis?

Chiral auxiliaries or catalysts are employed to control stereochemistry. For spiro compounds, asymmetric induction via chiral rhodium catalysts (e.g., in carbene insertion reactions) or enantioselective oxidation (Dess-Martin periodinane) improves purity . Validation requires chiral HPLC or circular dichroism (CD) spectroscopy, though these methods are not explicitly detailed in the evidence.

Q. How should researchers resolve contradictions in spectroscopic data between synthetic batches?

Cross-validate with complementary techniques:

  • Variable-temperature NMR : Resolves dynamic stereochemical ambiguities (e.g., fluxional behavior in spiro systems) .
  • X-ray crystallography : Provides definitive structural assignments (referenced indirectly in spiro-indoline studies) .
  • Elemental analysis : Verifies empirical formula consistency .

Q. What experimental designs are suitable for evaluating environmental fate or bioactivity?

Adopt a tiered approach:

  • Laboratory studies : Assess hydrolysis/photolysis rates (pH-dependent stability) using HPLC-UV .
  • Ecotoxicology assays : Use model organisms (e.g., Daphnia magna) to measure LC50 values, following protocols from environmental risk frameworks .
  • Longitudinal field studies : Monitor degradation products in soil/water matrices via LC-MS/MS .

Methodological Considerations

Q. What strategies mitigate side reactions during spiro-cyclization?

  • Temperature control : Low temperatures (−78°C) suppress carbene dimerization .
  • Protecting groups : Use tert-butoxycarbonyl (Boc) to shield reactive amines during cyclopropene ring opening .
  • Solvent optimization : Polar aprotic solvents (e.g., CH3CN) enhance nucleophilic attack efficiency .

Q. How are computational methods applied to predict reactivity or bioactivity?

  • DFT calculations : Model transition states for carbene insertion or spiro-junction formation .
  • Molecular docking : Predict binding affinity to biological targets (e.g., enzymes with indole-binding pockets) .

Data Presentation Example

Parameter Technique Typical Results Reference
Molecular Weight ESI-MS[M+1]+ = 619 (calc’d for C34H34N8O4)
Spiro-Junction 1H NMR (CDCl3)δ 4.2–4.5 ppm (multiplet, azetidine protons)
Purity TLC (silica gel)Rf = 0.5 (hexane:EtOAc = 3:1)

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